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For Researchers, Scientists, and Drug Development Professionals

Introduction

Fibroblast-like synoviocytes (FLS) are key effector cells in the pathogenesis of inflammatory
joint diseases such as rheumatoid arthritis. Upon stimulation by pro-inflammatory cytokines like
Interleukin-1p (IL-1), FLS produce a variety of inflammatory mediators, including Interleukin-6
(IL-6) and Prostaglandin E2 (PGEZ2), which contribute to joint inflammation and degradation.
Fasitibant Chloride is a selective and potent antagonist of the bradykinin B2 receptor.
Bradykinin, a pro-inflammatory peptide, can potentiate the inflammatory response in
synoviocytes. This document provides detailed protocols for assessing the in vitro efficacy of
Fasitibant Chloride in mitigating the pro-inflammatory response of human FLS stimulated with
IL-1pB.

Data Presentation

The following tables summarize the inhibitory effects of Fasitibant Chloride on the release of
key inflammatory mediators from human fibroblast-like synoviocytes.

Table 1: Inhibitory Effect of Fasitibant Chloride on Bradykinin-Induced IL-6 and IL-8 Release
in Human Fibroblast-Like Synoviocytes[1]
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Compound Parameter IL-6 IL-8

Fasitibant Chloride

pIC50 8.1 8.4
(MEN16132)

pIC50 is the negative logarithm of the half maximal inhibitory concentration (IC50).

Table 2: Effect of Fasitibant Chloride on Bradykinin and IL-13-Induced PGE2 Release in
Human Fibroblast-Like Synoviocytes[2]

Treatment PGE2 Release

Control Baseline

Bradykinin (BK) Increased

IL-13 Markedly Increased

BK + IL-1B Synergistic Increase

Fasitibant Chloride (1 uM) + BK + IL-1f3 Prevention of Synergistic Increase
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Bradykinin B2 Receptor Signaling Pathway leading to NF-kB activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10788757#fasitibant-chloride-in-human-fibroblast-
like-synoviocytes-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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